2,2-dimethyl-2H-benzimidazol-4-amine 1-oxide

• IUPAC Name: 1-hydroxy-2,2-dimethylbenzimidazol-4-imine
• InChI: InChI=1S/C9H11N3O/c1-9(2)11-8-6(10)4-3-5-7(8)12(9)13/h3-5,10,13H,1-2H3
• InChI Key: DHYWPNQYIRBORR-UHFFFAOYSA-N
• Canonical SMILES: CC1(N=C2C(=N)C=CC=C2N1O)C
• Molecular Formula: C9H11N3O
• Molecular Weight: 177.20 g/mol

Description

2,2-dimethyl-2H-benzimidazol-4-amine 1-oxide, commonly known as DMPO, is a stable free radical that is widely used in scientific research. It is a versatile compound that is used in various fields of study, including biochemistry, pharmacology, and medicine. DMPO has a unique structure that allows it to interact with free radicals and reactive oxygen species, making it a valuable tool in the study of oxidative stress and related diseases.

Mechanism of Action

DMPO works by interacting with free radicals and reactive oxygen species, which are highly reactive molecules that can cause damage to cells and tissues. DMPO can stabilize these molecules by forming a stable free radical complex, preventing them from causing further damage. DMPO can also act as an antioxidant, scavenging free radicals and reactive oxygen species and preventing them from causing damage.
Biochemical and Physiological Effects:
DMPO has been shown to have a range of biochemical and physiological effects. It has been shown to protect against oxidative stress, reduce inflammation, and improve mitochondrial function. DMPO has also been shown to have neuroprotective effects, protecting against neuronal damage and improving cognitive function.

Advantages and Limitations for Lab Experiments

One of the main advantages of using DMPO in lab experiments is its stability. DMPO is a stable free radical that can be easily synthesized and stored, making it a valuable tool in scientific research. However, one limitation of using DMPO is that it can be difficult to interpret the results of experiments involving DMPO. This is because DMPO can interact with a wide range of free radicals and reactive oxygen species, making it difficult to determine the specific effects of DMPO in a given experiment.

Future Directions

There are many future directions for research involving DMPO. One area of research is the development of new methods for synthesizing DMPO that are more efficient and cost-effective. Another area of research is the development of new applications for DMPO in the study of diseases such as cancer and neurodegenerative disorders. Additionally, there is a need for further research into the specific biochemical and physiological effects of DMPO, and how these effects can be harnessed for therapeutic purposes.

Synthesis Methods

DMPO can be synthesized using a variety of methods, including oxidation of 2,2-dimethylbenzimidazole with hydrogen peroxide, and reaction of 2,2-dimethylbenzimidazole with nitric oxide. The most commonly used method involves the reaction of 2,2-dimethylbenzimidazole with hydrogen peroxide in the presence of a catalyst such as iron or copper. This method results in high yields of DMPO and is relatively simple to perform.

Scientific Research Applications

DMPO is used in a wide range of scientific research applications, including the study of oxidative stress, free radical biology, and reactive oxygen species. It is also used in the study of diseases such as cancer, cardiovascular disease, and neurodegenerative disorders. DMPO is a valuable tool in the study of these diseases because it can interact with free radicals and reactive oxygen species, which are known to play a role in the development and progression of these diseases.